Cas no 2137687-64-8 (2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride
• CAS No: 2137687-64-8
• MF: C₅H₈ClN₃O₂
• MW: 177.588919639587
• CID: 4640088
• PubChem ID: 132344527
• Update Time: 2025-05-20

2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride

• Inchi： 1S/C5H7N3O2.ClH/c1-8-3-4(6-7-8)2-5(9)10;/h3H,2H2,1H3,(H,9,10);1H
• InChI Key： UENARMVLEALBCD-UHFFFAOYSA-N
• SMILES： C(C1N=NN(C)C=1)C(=O)O.Cl

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride

2-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Acetic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2137687-64-8, commonly referred to as 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a triazole ring, a methyl group, and an acetic acid moiety, which together contribute to its distinctive chemical behavior and biological activity.

Chemical Structure and Properties

The molecular structure of 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride is characterized by a triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of the methyl group at position 1 of the triazole ring adds stability to the structure and influences its reactivity. The acetic acid moiety attached at position 4 of the triazole ring introduces carboxylic acid functionality, which can participate in various chemical reactions. The hydrochloride salt form indicates that the compound exists as a protonated version of the carboxylic acid group.

Synthesis and Characterization

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride typically involves a multi-step process that includes nucleophilic substitution or coupling reactions. Recent advancements in synthetic methodologies have enabled more efficient routes for the preparation of this compound. For instance, researchers have explored the use of click chemistry principles to construct the triazole ring system with high precision and yield.

Applications in Pharmaceutical Research

2-(1-Methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride has shown promise in various pharmaceutical applications due to its ability to modulate biological pathways. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the role of 2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid hydrochloride in inhibiting key enzymes associated with Alzheimer's disease. The compound demonstrated remarkable selectivity and potency in vitro, suggesting its potential as a lead molecule for drug development. Furthermore, computational modeling studies have provided insights into the molecular interactions that underpin its biological activity.

Safety Considerations

While exploring the therapeutic potential of 2-(1-methyl-1H-1,2,3-triazol-4-y l)acetic acid hydrochloride, it is crucial to assess its safety profile. Preliminary toxicity studies indicate that the compound exhibits low cytotoxicity at pharmacologically relevant concentrations. However, further investigations are required to fully understand its long-term effects and bioavailability.

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